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Compound of Interest

Compound Name: 1-Acetyl-3,5-dimethyl Adamantane

Cat. No.: B1147207

Introduction

Adamantane and its derivatives represent a significant class of compounds in medicinal
chemistry, prized for their rigid, lipophilic, three-dimensional structure.[1][2] This unique cage-
like framework is a key component in several approved drugs, enhancing properties like
bioavailability and metabolic stability.[3][4] This guide provides a comparative study of two
specific derivatives: 1-Acetyl-3,5-dimethyl Adamantane and 1-Acetyladamantane. While both
compounds serve primarily as chemical intermediates, their structural differences and the
properties of their subsequent derivatives warrant a detailed comparison for researchers in
drug discovery and organic synthesis. The primary pharmacological relevance of these
molecules lies in their role as precursors to potent antiviral and neuroprotective agents.[5][6]

Physicochemical Properties

The addition of two methyl groups to the adamantane cage in 1-Acetyl-3,5-dimethyl
Adamantane results in a higher molecular weight and likely influences its lipophilicity and
crystalline structure, as reflected in the differing physical properties compared to 1-

Acetyladamantane.
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1-Acetyl-3,5-dimethyl

Property 1-Acetyladamantane
Adamantane

CAS Number 40430-57-7[7] 1660-04-4[5]

Molecular Formula C14H220[7] C12H180[5]

Molecular Weight 206.32 g/mol [7] 178.27 g/mol [5][8]

Appearance - White Crystalline Powder[8]

Not available. (Related
] ] compound, 1-Acetamido-3,5-
Melting Point ) 53-56°C[5] or 184-186°CJ[8]
dimethyladamantane, melts at

110-111°C[9][10])

Not available. (Related
N ) compound, 1-Acetamido-3,5- )
Boiling Point ] ) ~250.52°C (estimate)[5][8]
dimethyladamantane, boils at

~348.5°C[9][11])

Insoluble in water; Soluble in

Solubility Not available.
methanol.[5][8]

Structural Comparison and Pharmacological
Relationship

The core difference between the two molecules is the presence of two methyl groups at the 3
and 5 bridgehead positions of the adamantane cage in 1-Acetyl-3,5-dimethyl Adamantane.
These methyl groups increase the molecule's lipophilicity. Both compounds are key
intermediates in the synthesis of important pharmaceuticals.
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1-Acetyl-3,5-dimethyl Adamantane Pathwa
1-Acetyladamantane Pathway Y y 4

1-Acetyladamantane

1-Acetyl-3,5-dimethyl
Adamantane

Hydrolysis/
Amination

Hydrolysis/
Amination

Memantine
(NMDA Receptor Antagonist)

Rimantadine
(Antiviral Agent)

Starting Materials:
- 1,3-dimethyladamantane
- Biacetyl
- Acetic Acid

Catalysts:
- N-hydroxyphthalimide
- Cobalt (Il) acetate

Reaction Conditions:
Stir at 75°C
8 hours
Oxygen Atmosphere (1 atm)

Product Analysis
(G

as Chromatography)

1-Acetyl-3,5-dimethyladamantane 1-acetyl-3,5-dimethyl-7-adamantanol
(58% Yield) (22% Yield)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Adamantane and 1-Acetyladamantane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147207#comparative-study-of-1-acetyl-3-5-
dimethyl-adamantane-and-1-acetyladamantane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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